![molecular formula C11H14N4OS B7679632 2-imidazo[1,2-a]pyrazin-8-ylsulfanyl-N-propylacetamide](/img/structure/B7679632.png)
2-imidazo[1,2-a]pyrazin-8-ylsulfanyl-N-propylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-imidazo[1,2-a]pyrazin-8-ylsulfanyl-N-propylacetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-imidazo[1,2-a]pyrazin-8-ylsulfanyl-N-propylacetamide is not fully understood. However, it has been proposed that it exerts its antitumor activity by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. Its antimicrobial activity is thought to be due to its ability to disrupt the cell membrane and inhibit protein synthesis. Its anti-inflammatory and analgesic effects are believed to be due to its ability to inhibit the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit cell proliferation, and suppress angiogenesis. It has also been shown to disrupt the cell membrane and inhibit protein synthesis in microorganisms. Additionally, it has been found to inhibit the production of inflammatory mediators, thereby reducing inflammation and pain.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-imidazo[1,2-a]pyrazin-8-ylsulfanyl-N-propylacetamide is its broad-spectrum antimicrobial activity. It has been shown to be effective against various pathogenic microorganisms, including bacteria and fungi. Additionally, it has been found to possess antitumor activity in various cancer cell lines. However, one of the limitations of this compound is its potential toxicity. Further studies are required to determine its safety profile and potential side effects.
Future Directions
There are several future directions for the study of 2-imidazo[1,2-a]pyrazin-8-ylsulfanyl-N-propylacetamide. One potential direction is the investigation of its potential use as an anticancer agent in vivo. Another potential direction is the development of novel derivatives with improved potency and selectivity. Additionally, further studies are required to determine its safety profile and potential side effects in vivo. Finally, the investigation of its potential use as an anti-inflammatory and analgesic agent warrants further research.
Synthesis Methods
The synthesis of 2-imidazo[1,2-a]pyrazin-8-ylsulfanyl-N-propylacetamide involves the reaction of 2-chloro-3-nitropyrazine with potassium thioacetate, followed by the reaction of the resulting intermediate with N-propylacetamide. The final product is obtained after purification through column chromatography.
Scientific Research Applications
2-imidazo[1,2-a]pyrazin-8-ylsulfanyl-N-propylacetamide has been extensively studied for its potential applications in various fields. It has been found to exhibit antitumor activity in various cancer cell lines, including breast, lung, and colon cancer. It has also been shown to possess antimicrobial activity against various pathogenic microorganisms, including bacteria and fungi. Additionally, it has been investigated for its potential use as an anti-inflammatory and analgesic agent.
Properties
IUPAC Name |
2-imidazo[1,2-a]pyrazin-8-ylsulfanyl-N-propylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4OS/c1-2-3-12-9(16)8-17-11-10-13-4-6-15(10)7-5-14-11/h4-7H,2-3,8H2,1H3,(H,12,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPJKQIRACZHXGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)CSC1=NC=CN2C1=NC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.